3-[4,5-Dihydroxy-6-methyl-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one

• IUPAC Name: 3-[4,5-dihydroxy-6-methyl-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
• InChI: InChI=1S/C32H38O14/c1-13(2)5-10-17-18(33)11-19(34)21-24(38)29(27(44-28(17)21)15-6-8-16(41-4)9-7-15)45-32-30(25(39)22(36)14(3)43-32)46-31-26(40)23(37)20(35)12-42-31/h5-9,11,14,20,22-23,25-26,30-37,39-40H,10,12H2,1-4H3
• InChI Key: BVDGQVAUJNUPGW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2=C(OC3=C(C(=CC(=C3C2=O)O)O)CC=C(C)C)C4=CC=C(C=C4)OC)OC5C(C(C(CO5)O)O)O)O)O
• Molecular Formula: C32H38O14
• Molecular Weight: 646.6 g/mol

Description

3-[4,5-Dihydroxy-6-methyl-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one is a natural product found in Epimedium sagittatum with data available.

Scientific Research Applications

Natural Sources and Derivatives

Chromone derivatives are often isolated from natural sources, such as plants and fungi. For instance, a study on Hymenocallis littoralis Salisb. (Amaryllidaceae) identified a new chromone alongside known compounds, demonstrating the rich chemical diversity of natural sources and their potential for yielding novel bioactive molecules (Anh, Duong, & Hoang, 2014). Similarly, Triplaris cumingiana yielded new flavonol glycosides with cytotoxic activities, highlighting the therapeutic potential of chromone derivatives (Hussein et al., 2005).

Biological Activities

Chromone derivatives exhibit a range of biological activities, including antioxidant, cytotoxic, and antimicrobial effects. The antioxidant properties of new 4-hydroxycoumarin derivatives were investigated, revealing potential therapeutic applications in combating oxidative stress-related diseases (Stanchev et al., 2009). The antibacterial and anticoagulant activities of novel isoxazoline chromene derivatives further demonstrate the diverse pharmacological potential of chromone compounds (Zghab et al., 2017).

Chemical Synthesis and Modification

Advancements in chemical synthesis techniques have facilitated the development of novel chromone derivatives with enhanced biological activities. For instance, multicomponent condensation methods have been employed to synthesize chromene diones, showcasing the versatility of synthetic approaches in generating complex chromone structures (Lichitsky et al., 2017). Additionally, novel catalytic systems have been developed for the synthesis of Warfarin and its analogues, illustrating the importance of chromone derivatives in medicinal chemistry and drug development (Alonzi et al., 2014).

Computational Studies and Mechanistic Insights

Computational studies have provided valuable insights into the mechanisms of action and potential therapeutic applications of chromone derivatives. For example, a computational study on a chromone derivative isolated from Syzygium densiflorum Wall. ex Wight & Arn highlighted its role in blood glucose regulation, demonstrating the potential of chromone compounds in diabetes management (Muthusamy & Krishnasamy, 2016).